7-Methyl-[1,2,4]triazolo[1,5-a]pyridin-8-amine
Overview
Description
“7-Methyl-[1,2,4]triazolo[1,5-a]pyridin-8-amine” is a compound that has been mentioned in the context of being a DNA-PK inhibitor . Its IUPAC name is 7-methyl [1,2,4]triazolo [1,5-a]pyridin-8-ylamine .
Synthesis Analysis
The synthesis of this compound involves several steps. An intermediate (E)-N-hydroxy-N’-(4-methyl-5-nitropyridin-2-yl)formimidamide (4) was prepared from commercially available 4-methyl-5-nitropyridine-2-amine by a “one-pot” method, and 7-methyl-[1,2,4]triazolo[1,5-a]pyridin-6-amine (6) was prepared in two steps with an improved yield of 55.5% .Molecular Structure Analysis
The molecular weight of “this compound” is 148.17 . The InChI code is 1S/C7H8N4/c1-5-2-3-11-7(6(5)8)9-4-10-11/h2-4H,8H2,1H3 .Chemical Reactions Analysis
The synthesis of “this compound” involves several chemical reactions. For instance, the Buchwald–Hartwig cross-coupling reaction was replaced by a nucleophilic aromatic substitution reaction (SNAr) thus avoiding the expensive Pd catalyst and simplifying the work-up process .Scientific Research Applications
Molecular and Crystal Structure Analysis
Research on the molecular and crystal structure of derivatives closely related to "7-Methyl-[1,2,4]triazolo[1,5-a]pyridin-8-amine" reveals intricate details about their crystalline forms and bonding interactions. For instance, Dolzhenko et al. (2011) investigated the crystal structure of a similar compound, showcasing its monoclinic symmetry and detailed intermolecular interactions, which could inform the design of new materials or pharmaceuticals (Dolzhenko, Tan, Koh, Dolzhenko, & Chui, 2011).
Synthesis and Reactivity
The compound's derivatives serve as key intermediates in the synthesis of novel heterocyclic compounds. For example, Ibrahim et al. (2011) described the facile and efficient synthesis of new classes of 1,2,3-Triazolo[4,5-b]pyridine and Pyrazolo[4,3-b]pyridine derivatives through cyanoacetylation reactions, indicating the versatility of these compounds in synthetic organic chemistry (Ibrahim, Behbehani, Makhseed, & Elnagdi, 2011).
Pharmacological Potential
Some derivatives of "this compound" have been studied for their pharmacological potentials. Dolzhenko et al. (2008) synthesized fluorinated derivatives and evaluated their antiproliferative activity against cancer cell lines, suggesting potential applications in cancer therapy (Dolzhenko, Tan, Dolzhenko, Chiu, & Chui, 2008).
Antimicrobial and Antifungal Activities
Compounds derived from "this compound" have been explored for their antimicrobial and antifungal activities. Komykhov et al. (2017) synthesized a series of derivatives and evaluated their in vitro antimicrobial and antifungal efficacies, demonstrating the potential for developing new antimicrobial agents (Komykhov, Bondarenko, Musatov, Diachkov, Gorobets, & Desenko, 2017).
Mechanism of Action
Target of Action
The primary target of 7-Methyl-[1,2,4]triazolo[1,5-a]pyridin-8-amine is the DNA-Dependent Protein Kinase (DNA-PK) . DNA-PK is a key component within the DNA damage response, as it is responsible for recognizing and repairing double-strand DNA breaks (DSBs) via non-homologous end joining .
Mode of Action
This compound acts as a potent and selective inhibitor of DNA-PK . It binds to the catalytic subunit of DNA-PK (DNA-PKcs), inhibiting its activity . This inhibition prevents
Future Directions
Biochemical Analysis
Biochemical Properties
7-Methyl-[1,2,4]triazolo[1,5-a]pyridin-8-amine is involved in a variety of biochemical reactions .
Cellular Effects
The effects of this compound on various types of cells and cellular processes are complex and multifaceted . It influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
The molecular mechanism of action of this compound involves binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time . This includes information on the product’s stability, degradation, and any long-term effects on cellular function observed in in vitro or in vivo studies .
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models . This includes any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses .
Metabolic Pathways
This compound is involved in certain metabolic pathways . This includes interactions with enzymes or cofactors, and potential effects on metabolic flux or metabolite levels .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are complex processes . This includes interactions with transporters or binding proteins, as well as effects on its localization or accumulation .
Subcellular Localization
This could include any targeting signals or post-translational modifications that direct it to specific compartments or organelles .
Properties
IUPAC Name |
7-methyl-[1,2,4]triazolo[1,5-a]pyridin-8-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N4/c1-5-2-3-11-7(6(5)8)9-4-10-11/h2-4H,8H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NFBSZNXUTDROHL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=NC=NN2C=C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20653931 | |
Record name | 7-Methyl[1,2,4]triazolo[1,5-a]pyridin-8-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20653931 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
148.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1150617-78-9 | |
Record name | 7-Methyl[1,2,4]triazolo[1,5-a]pyridin-8-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20653931 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 7-methyl-[1,2,4]triazolo[1,5-a]pyridin-8-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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